Cas no 2413866-94-9 (tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate
• CAS No: 2413866-94-9
• MF: C₁₁H₂₀N₄O₂S
• MW: 272.367100715637
• CID: 5673647
• PubChem ID: 165770299
• Update Time: 2025-06-12

tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666340
• 2413866-94-9
• tert-butyl N-[3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propyl]carbamate
• tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate

• Inchi： 1S/C11H20N4O2S/c1-11(2,3)17-10(16)12-7-5-6-8-13-14-9(18)15(8)4/h5-7H2,1-4H3,(H,12,16)(H,14,18)
• InChI Key： LXCBCPYOOGDCAZ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCCNC(=O)OC(C)(C)C)N1C

Computed Properties

• Exact Mass: 272.13069707g/mol
• Monoisotopic Mass: 272.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98Ų

Additional information on tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate (CAS No. 2413866-94-9)

The compound tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate (CAS No. 2413866-94-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced therapeutic properties.

In recent years, the scientific community has focused on sulfanyl-containing compounds due to their diverse biological activities, including antioxidant and antimicrobial effects. The presence of the sulfanyl group in tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate suggests potential utility in designing enzyme inhibitors or metal-chelating agents. This aligns with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

From a synthetic chemistry perspective, the tert-butyl protecting group in this compound offers advantages in multi-step reactions, as it can be selectively removed under mild conditions. This feature is critical for peptide synthesis and prodrug development, two areas experiencing rapid growth due to advancements in bioconjugation techniques. The compound’s propyl linker also provides flexibility in molecular design, enabling researchers to fine-tune physicochemical properties like solubility and bioavailability.

The 1,2,4-triazole scaffold, a hallmark of this molecule, is a privileged structure in medicinal chemistry. It is frequently found in FDA-approved drugs for conditions ranging from fungal infections to hypertension. With the increasing popularity of fragment-based drug design, tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate could serve as a versatile building block for high-throughput screening libraries. This is especially relevant given the pharmaceutical industry’s shift toward AI-driven drug discovery platforms.

Environmental and regulatory considerations are also shaping the demand for this compound. As industries move toward green chemistry principles, the efficient synthesis and minimal waste generation associated with tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate make it an attractive candidate for sustainable manufacturing. Its stability under standard storage conditions further enhances its appeal for industrial-scale applications.

In summary, tert-butyl N-3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propylcarbamate (CAS No. 2413866-94-9) represents a multifaceted tool for modern chemical research. Its structural features align with key trends in drug development, material science, and sustainable chemistry, making it a compound of enduring interest to both academic and industrial researchers.